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Compound of Interest

Compound Name: BM 15766 sulfate

Cat. No.: B3290633

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed guidelines for the proper storage, handling, and experimental use
of BM 15766 sulfate powder, a potent inhibitor of cholesterol biosynthesis.

Introduction

BM 15766 sulfate is a chemical compound that acts as an inhibitor of 7-dehydrocholesterol &7-
reductase, an enzyme crucial for the final step of cholesterol biosynthesis.[1][2][3][4] This
inhibition leads to a decrease in plasma cholesterol levels and an accumulation of the
precursor 7-dehydrocholesterol.[5][6] Due to its specific mechanism of action, BM 15766 is a
valuable tool in research studying cholesterol metabolism, steroidogenesis, and developmental
biology. It has been used to create animal models for Smith-Lemli-Opitz Syndrome (SLOS), a
human genetic disorder caused by a deficiency in the same enzyme.[1]

Physicochemical Properties and Storage

Proper storage is critical to maintain the stability and activity of BM 15766 sulfate powder.
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Property Value

Appearance White powder[4][7]
Molecular Formula C22H25CIN202 - H2SO04[1]
Molecular Weight 482.98 g/mol [1][3][7]
CAS Number 86621-94-5[1][3][7]

Store at 2-8°C, sealed and away from moisture.
Storage (Powder) [1][2][4][7] Some suppliers recommend -20°C for

long-term storage (up to 3 years).[3]

Store at -80°C for up to 6 months or -20°C for
Storage (In Solvent) up to 1 month.[2][8][9] Solutions should be

sealed and protected from moisture.[2]

Insoluble in water.[1][4] Soluble in DMSO at
concentrations ranging from 4 mg/mL to 100

Solubilit
Y mg/mL (ultrasonication may be required).[1][2]

[4]

Handling and Safety Precautions

BM 15766 sulfate is for research and development use only.[1] Users should consult the
Material Safety Data Sheet (MSDS) for comprehensive hazard information and safe handling
practices.[1]

Recommended Personal Protective Equipment (PPE):

e Respiratory Protection: Dust mask (type N95 or equivalent)[7]
o Eye Protection: Safety glasses or goggles[7]

e Hand Protection: Chemical-resistant gloves[7]

General Handling Guidelines:

e Avoid inhalation of dust.
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e Prevent contact with skin and eyes.
e Use in a well-ventilated area or with appropriate engineering controls (e.g., fume hood).

e Wash hands thoroughly after handling.

Mechanism of Action: Cholesterol Biosynthesis
Inhibition

BM 15766 specifically inhibits the enzyme 7-dehydrocholesterol 67-reductase (DHCR?7). This
enzyme catalyzes the conversion of 7-dehydrocholesterol to cholesterol, the final step in the
Kandutsch-Russell pathway of cholesterol biosynthesis. Inhibition of DHCR7 leads to a

systemic reduction in cholesterol levels and a corresponding accumulation of 7-
dehydrocholesterol.

Cholesterol Biosynthesis Pathway

DHCR7
Acetyl-CoA P HMG-CoA P  Mevalonate |-——-] | 7-Dehydrocholesterol »-(  Cholesterol

Inhibitor Action N
Inhibits

BM 15766

Click to download full resolution via product page
Caption: Inhibition of 7-dehydrocholesterol reductase (DHCR7) by BM 15766.

Experimental Protocols

Due to its insolubility in agueous solutions, a stock solution of BM 15766 sulfate should be
prepared in an organic solvent, typically dimethyl sulfoxide (DMSO).

Materials:
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BM 15766 sulfate powder

Anhydrous DMSO (newly opened to minimize hygroscopic effects)[2]

Sterile, amber glass vials or polypropylene tubes

Vortex mixer

Ultrasonic bath (optional, but recommended for higher concentrations)[2]
Protocol:

o Equilibrate the BM 15766 sulfate powder to room temperature before opening the container
to prevent condensation.

» Weigh the desired amount of powder in a sterile microcentrifuge tube or vial.

o Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mg/mL).

» Vortex the solution thoroughly until the powder is dissolved. For higher concentrations,
sonication in an ultrasonic water bath may be necessary to ensure complete dissolution.[2]

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).[2][8][9]

This workflow outlines the general steps for treating cultured cells with BM 15766 to study its
effects on cholesterol metabolism or other cellular processes.
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Caption: General experimental workflow for cell-based assays with BM 15766.

Protocol:

e Cell Culture: Plate and culture cells of interest according to standard protocols until they
reach the desired confluency for the experiment.

e Preparation of Working Solution:
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o Thaw an aliquot of the BM 15766 stock solution.

o Dilute the stock solution in pre-warmed cell culture medium to the final desired working
concentration. It is crucial to ensure that the final concentration of DMSO in the culture
medium is low (typically < 0.1%) to avoid solvent-induced cytotoxicity.

o Include a vehicle control (medium with the same final concentration of DMSO) in the
experimental design.

e Cell Treatment:
o Remove the existing culture medium from the cells.
o Add the medium containing the desired concentration of BM 15766 (or vehicle control).
o Incubate the cells for the experimentally determined time period.
e Downstream Analysis:
o Following incubation, harvest the cells and/or culture medium.

o Proceed with the planned downstream analysis, such as:

Sterol Profiling: Use gas chromatography-mass spectrometry (GC-MS) to quantify
changes in cholesterol and 7-dehydrocholesterol levels.

» Gene Expression Analysis: Perform qPCR or RNA-seq to assess changes in the
expression of genes involved in cholesterol homeostasis.

» Protein Analysis: Use Western blotting to measure the protein levels of DHCR7 or other
relevant proteins.

» Cell Viability Assays: Assess the cytotoxic effects of the compound.

Concluding Remarks

BM 15766 sulfate is a powerful research tool for investigating the cholesterol biosynthesis
pathway and its role in various biological processes. Adherence to these storage, handling, and
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experimental guidelines will ensure the integrity of the compound and the reproducibility of
experimental results. Always prioritize safety by using appropriate personal protective
equipment and following established laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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